11-(2-Fluoroethyl)estra-1,3,5(10)-triene-3,17-diol
11-(2-Fluoroethyl)estra-1,3,5(10)-triene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
129000-35-7
VCID:
VC0152624
InChI:
InChI=1S/C20H27FO2/c1-20-11-13(8-9-21)19-15-5-3-14(22)10-12(15)2-4-16(19)17(20)6-7-18(20)23/h3,5,10,13,16-19,22-23H,2,4,6-9,11H2,1H3/t13-,16-,17-,18-,19+,20-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF
Molecular Formula:
C20H27FO2
Molecular Weight:
318.4 g/mol
11-(2-Fluoroethyl)estra-1,3,5(10)-triene-3,17-diol
CAS No.: 129000-35-7
Main Products
VCID: VC0152624
Molecular Formula: C20H27FO2
Molecular Weight: 318.4 g/mol
| CAS No. | 129000-35-7 |
|---|---|
| Product Name | 11-(2-Fluoroethyl)estra-1,3,5(10)-triene-3,17-diol |
| Molecular Formula | C20H27FO2 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (8S,9S,11R,13S,14S,17S)-11-(2-fluoroethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H27FO2/c1-20-11-13(8-9-21)19-15-5-3-14(22)10-12(15)2-4-16(19)17(20)6-7-18(20)23/h3,5,10,13,16-19,22-23H,2,4,6-9,11H2,1H3/t13-,16-,17-,18-,19+,20-/m0/s1 |
| Standard InChIKey | MNDCNBSELADRIV-ZFRJDGDFSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O)CCF |
| SMILES | CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF |
| Canonical SMILES | CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCF |
| Synonyms | 11-(2-fluoroethyl)estra-1,3,5(10)-triene-3,17-diol 11-(2-fluoroethyl)estradiol FETS |
| PubChem Compound | 67395 |
| Last Modified | Nov 11 2021 |
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